[1,1'-Binaphthalen]-4-ylboronic acid

Specification

• CAS No.: 363607-69-6
• Molecular Formula: C20H15BO2
• Molecular Weight: 298.1 g/mol
• IUPAC Name: (4-naphthalen-1-ylnaphthalen-1-yl)boronic acid
• Standard InChI: InChI=1S/C20H15BO2/c22-21(23)20-13-12-18(17-9-3-4-10-19(17)20)16-11-5-7-14-6-1-2-8-15(14)16/h1-13,22-23H
• Standard InChI Key: GKRWMBPEFXXULT-UHFFFAOYSA-N
• SMILES: B(C1=CC=C(C2=CC=CC=C12)C3=CC=CC4=CC=CC=C43)(O)O
• Canonical SMILES: B(C1=CC=C(C2=CC=CC=C12)C3=CC=CC4=CC=CC=C43)(O)O

Introduction

[1,1'-Binaphthalen]-4-ylboronic acid, also known as (4-naphthalen-1-ylnaphthalen-1-yl)boronic acid, is an organic compound with the molecular formula C20H15BO2 and a molecular weight of approximately 298.1 g/mol. This compound is a derivative of binaphthyl, incorporating a boronic acid functional group. It is typically a white crystalline solid and is stable at room temperature.

Synonyms and Related Compounds

[1,1'-Binaphthalen]-4-ylboronic acid is known by several synonyms, including 1,1'-binaphthyl-4-ylboronic acid and (4-naphthalen-1-ylnaphthalen-1-yl)boronic acid. It often contains varying amounts of anhydride, which can affect its physical and chemical properties.

Applications and Uses

[1,1'-Binaphthalen]-4-ylboronic acid is primarily used in organic synthesis, particularly in cross-coupling reactions to form complex organic molecules. Its binaphthyl backbone provides a rigid and chiral framework, which can be useful in asymmetric synthesis and molecular recognition.

Safety and Handling

Handling [1,1'-Binaphthalen]-4-ylboronic acid requires standard laboratory precautions, including the use of gloves, goggles, and a lab coat. It should be stored in a cool, dry place away from incompatible substances.

Availability and Suppliers

This compound is available from several chemical suppliers, including BLDpharm and TCI America, often in high purity (typically 98%). It is commonly sold in quantities ranging from 10 mg to several grams.

Table: Suppliers and Availability

Supplier	Purity	Quantity Available
BLDpharm	98%	10g
TCI America	Varies	Typically in stock